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Compound of Interest

Compound Name: Isosalicifolin

Cat. No.: B1630910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isosalicifolin, a lignan compound with the molecular formula C20H20O6, has been isolated

from plant species of the Bupleurum genus, notably Bupleurum candollei. While

comprehensive data on this specific phytochemical remains somewhat elusive in publicly

accessible databases, this technical guide synthesizes the available information regarding its

chemical properties and explores the broader context of related compounds from Bupleurum

species to infer potential characteristics and areas for future investigation.

Chemical and Physical Properties
Detailed experimental data for Isosalicifolin, such as its melting point, boiling point, and pKa

values, are not extensively reported in the current literature. However, based on its

classification as a lignan and information from suppliers, a qualitative understanding of its

properties can be established.
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Property Value/Description

Molecular Formula C20H20O6

Molecular Weight 356.37 g/mol

Physical State Powder

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, Dimethyl Sulfoxide (DMSO), and

Acetone.

Stability

Can be stored for up to 24 months at 2-8°C. For

solutions in DMSO, storage in aliquots at -20°C

for up to two weeks is recommended.[1]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific isolation, synthesis, and

analysis of Isosalicifolin are not readily available. However, general methodologies for the

extraction and analysis of lignans from Bupleurum species can be adapted for this purpose.

General Isolation of Lignans from Bupleurum Species
The isolation of lignans from plant material typically involves solvent extraction and

chromatographic separation. A general workflow is outlined below.
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Figure 1: General workflow for the isolation of lignans from plant material.
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High-Performance Liquid Chromatography (HPLC)
Analysis of Lignans
Reverse-phase HPLC is a common technique for the analytical separation and quantification of

lignans.

Typical HPLC Parameters:

Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm).[2]

Mobile Phase: A gradient elution is often employed using a mixture of an aqueous phase

(often with a modifier like 0.1% formic acid) and an organic phase (such as acetonitrile or

methanol).[2]

Detection: UV detection, often with a Diode Array Detector (DAD) to obtain UV spectra, or

Mass Spectrometry (MS) for more sensitive and specific detection.[3]

Flow Rate: Typically around 1 mL/min.

Injection Volume: 5-20 µL.

Spectroscopic Analysis
Structure elucidation of isolated compounds like Isosalicifolin relies on a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for

determining the carbon-hydrogen framework of the molecule. 2D NMR techniques (e.g.,

COSY, HSQC, HMBC) are used to establish connectivity between atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition. Fragmentation patterns observed in

MS/MS experiments can provide further structural information.

Biological Activity and Signaling Pathways
Direct evidence of the biological activity and the specific signaling pathways modulated by

Isosalicifolin is currently lacking in the scientific literature. However, studies on other lignans
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isolated from various Bupleurum species have revealed a range of pharmacological effects,

suggesting potential areas of investigation for Isosalicifolin. Lignans from Bupleurum have

been reported to possess:

Antioxidant Activity: Several lignans from Bupleurum marginatum and Bupleurum chinense

have demonstrated radical scavenging capabilities.[4][5][6][7]

Cytotoxic Activity: Certain lignans from Bupleurum chinense have shown cytotoxic effects

against various cancer cell lines.[5][6]

Anti-inflammatory Activity: Lignans are among the bioactive compounds in Bupleurum

species that are suggested to contribute to their traditional use in treating inflammatory

conditions.[3][8]

Antiviral Activity: Lignans, as a class of compounds, have been investigated for their antiviral

properties against a range of viruses.

Given the anti-inflammatory potential of related compounds, it is plausible that Isosalicifolin
could interact with key inflammatory signaling pathways such as the Nuclear Factor-kappa B

(NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are

common targets for natural anti-inflammatory compounds. However, experimental validation is

required to confirm any such activity for Isosalicifolin.
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Figure 2: Hypothesized biological activities and potential signaling pathway interactions of
Isosalicifolin based on related compounds.

Conclusion and Future Directions
Isosalicifolin remains a relatively understudied natural product. While its basic chemical

identity is known, a significant gap exists in the literature regarding its detailed physicochemical

properties, specific and validated experimental protocols, and, most importantly, its biological

activities and mechanisms of action. Future research should focus on the complete

characterization of Isosalicifolin, including the determination of its melting point, pKa, and

quantitative solubility. Furthermore, comprehensive screening for its biological activities,

particularly its potential anti-inflammatory, antioxidant, cytotoxic, and antiviral effects, is

warranted. Elucidating its interactions with key cellular signaling pathways will be crucial in

understanding its therapeutic potential and paving the way for its development as a

pharmacological agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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